BE“GHE Foundational & Exploratory

Check Availability & Pricing

rubidium chlorate molecular weight and formula.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Rubidium chlorate

Cat. No.: B078869

Technical Data Sheet: Rubidium Chlorate

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject:
Molecular Weight and Formula of Rubidium Chlorate

This document provides a concise technical summary of the chemical formula and molecular
weight of rubidium chlorate.

Chemical Formula

The chemical formula for rubidium chlorate is RbClOs3[1][2][3]. This formula indicates that
each molecule of rubidium chlorate is composed of one rubidium atom (Rb), one chlorine
atom (Cl), and three oxygen atoms (O).

Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The standard atomic weights for the elements in rubidium chlorate are
detailed below.

Table 1: Atomic Weights of Constituent Elements
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Element Symbol Atomic Weight (u)
Rubidium Rb 85.4678[4][5]
Chlorine Cl 35.45[6][7]

Oxygen @) 15.999[8][9]

The molecular weight of rubidium chlorate (RbCIOs) is calculated as follows:

Molecular Weight = (1 x Atomic Weight of Rb) + (1 x Atomic Weight of Cl) + (3 x Atomic
Weight of O)

Molecular Weight = (85.4678) + (35.45) + (3 x 15.999)

Molecular Weight = 85.4678 + 35.45 + 47.997

Molecular Weight = 168.9148 u

Based on established chemical data, the accepted molecular weight for rubidium chlorate is
168.919 g/mol [1][2][3]. The minor difference from the above calculation is due to variations in
standard atomic weight values used in different sources.

Table 2: Summary of Rubidium Chlorate Properties

Property Value

Chemical Formula RbCIOs[1][2][3]
Molecular Weight 168.919 g/mol [1][2][3]
CAS Registry Number 13446-71-4[1][2]

Logical Relationship Diagram

The determination of a compound's molecular weight is a direct calculation based on its
chemical formula and the atomic weights of its elements. This straightforward, linear process
does not involve complex signaling pathways or experimental workflows that would necessitate
a detailed diagram.
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However, to adhere to the visualization requirement, the logical flow for calculating the
molecular weight is presented below.

Inputs

Chemical Formula Atomic Weight of Rb Atomic Weight of ClI Atomic Weight of O
(RbCIO3) (85.4678 u) (35.45 u) (15.999 u)

Process
\4 \4

Sum of Atomic Weights
(1Rb) + (1Cl) + (3*0)
Output

v
Calculated Molecular Weight
(168.9148 u)

Click to download full resolution via product page
Caption: Logical workflow for molecular weight calculation.

Note: The topic of determining the molecular weight of a simple inorganic compound like
rubidium chlorate is fundamental and does not involve complex experimental protocols
beyond standard analytical chemistry techniques (e.g., mass spectrometry) used for atomic
weight determination. Therefore, a section on detailed experimental protocols is not applicable
for this specific guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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